Cas no 62351-39-7 (Cyanic acid, 1,2-phenylene ester)

• Product Name: Cyanic acid, 1,2-phenylene ester
• CAS No: 62351-39-7
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 448308
• PubChem ID: 20498216
• Update Time: 2025-04-19

Cyanic acid, 1,2-phenylene ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid, 1,2-phenylene ester
• (2-cyanatophenyl) cyanate
• 1,2-Phenylene dicyanate
• DTXSID40608120
• 62351-39-7
• SCHEMBL159732

• Inchi： 1S/C8H4N2O2/c9-5-11-7-3-1-2-4-8(7)12-6-10/h1-4H
• InChI Key： SMTQKQLZBRJCLI-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC=CC=1OC#N

Computed Properties

• Exact Mass: 160.02732
• Monoisotopic Mass: 160.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04